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Compound of Interest

Compound Name: 1,2,3-Tribromobenzene

Cat. No.: B042115 Get Quote

An In-depth Technical Guide to 1,2,3-Tribromobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2,3-tribromobenzene, a

significant chemical compound utilized in various scientific and industrial applications. This

document details its chemical and physical properties, synthesis methodologies, and key

applications, with a focus on providing actionable data and protocols for professionals in

research and development.

Chemical Identity and Properties
1,2,3-Tribromobenzene is an aromatic compound in which three bromine atoms are

substituted on a benzene ring at adjacent positions.[1] Its chemical structure significantly

influences its physical and chemical properties.

CAS Number: 608-21-9[2]

Molecular Formula: C₆H₃Br₃[2]

Molecular Weight: 314.80 g/mol [2]

Physicochemical Properties
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The physical and chemical characteristics of 1,2,3-tribromobenzene are summarized in the

table below. These properties are crucial for its handling, application, and in predicting its

behavior in various chemical reactions.

Property Value Source(s)

Appearance
White to yellow or orange

powder/crystal
[1][3][4]

Melting Point 86-90 °C [5][6]

Boiling Point ~271-284.6 °C [5][6][7]

Density ~2.3-2.658 g/cm³ [5][6][7]

Solubility

Insoluble in water; Soluble in

toluene and other organic

solvents.

[1][8][9][10]

Flash Point 124.1 ± 16.5 °C [5]

Refractive Index ~1.6340 (estimate) [5][7]

LogP (Octanol/Water Partition

Coefficient)
3.97410 [5]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1,2,3-tribromobenzene are

not readily available in the provided search results, a general understanding of its synthesis

can be inferred from related compounds. The synthesis of its isomer, 1,3,5-tribromobenzene,

involves the bromination of aniline followed by diazotization and reaction with ethanol.[11] A

similar multi-step synthesis involving a suitable starting material and brominating agents would

be expected for 1,2,3-tribromobenzene.

A generalized workflow for the synthesis of a brominated aromatic compound is presented

below.

Caption: Generalized synthesis workflow for a tribromobenzene isomer.
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Applications in Research and Development
1,2,3-Tribromobenzene serves as a crucial organic chemical reagent in various synthetic

pathways.[7][12] Its primary applications are in the synthesis of more complex molecules.

Notably, it is used in the synthesis of:

cis-trikentrin B: A marine-derived indole alkaloid.[7][12]

Diphenyl ethers: These are synthesized for the induction of CYP1A via a receptor-mediated

pathway.[7][12]

The logical relationship of its use as a building block in organic synthesis is illustrated below.
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Synthetic Pathways

Target Applications

1,2,3-Tribromobenzene

Synthesis of
cis-trikentrin B

Synthesis of
Diphenyl Ethers

Natural Product
Chemistry

Biochemical Research
(CYP1A Induction)

Click to download full resolution via product page

Caption: Role of 1,2,3-Tribromobenzene in synthetic chemistry.

Safety and Handling
1,2,3-Tribromobenzene is classified with the following GHS hazard statements:

H315: Causes skin irritation.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b042115?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7223286_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7223286.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7223286_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7223286.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7223286_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7223286.htm
https://www.benchchem.com/product/b042115?utm_src=pdf-body-img
https://www.benchchem.com/product/b042115?utm_src=pdf-body
https://www.benchchem.com/product/b042115?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Tribromobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[13]

Appropriate personal protective equipment (PPE), including gloves and safety glasses, should

be worn when handling this chemical. It should be stored in a cool, dry, and well-ventilated

area.[7][9] Due to the presence of bromine, careful handling and disposal are necessary to

avoid environmental persistence and potential toxicity.[1]

Toxicological Information
The toxicological properties of 1,2,3-tribromobenzene are not extensively detailed in the

provided search results. However, as a brominated aromatic hydrocarbon, there is potential for

bioaccumulation and toxicity to aquatic organisms, which necessitates careful handling and

disposal to prevent environmental contamination.[1]

Conclusion
1,2,3-Tribromobenzene is a valuable chemical intermediate with specific applications in

organic synthesis, particularly in the creation of complex molecules for biochemical and

pharmaceutical research. A thorough understanding of its properties, as outlined in this guide,

is essential for its safe and effective use in a laboratory or industrial setting. Researchers are

encouraged to consult Safety Data Sheets (SDS) for detailed handling and disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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